Cas no 1361705-74-9 (2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile)
2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile
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- Inchi: 1S/C12H7Cl2N3/c13-9-3-8(4-10(14)5-9)11-7(6-15)1-2-17-12(11)16/h1-5H,(H2,16,17)
- InChI Key: MLIMWTXZDZDEPR-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1C(N)=NC=CC=1C#N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 304
- XLogP3: 3.1
- Topological Polar Surface Area: 62.7
2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002605-250mg |
2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile |
1361705-74-9 | 97% | 250mg |
741.20 USD | 2021-06-08 | |
| Alichem | A026002605-500mg |
2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile |
1361705-74-9 | 97% | 500mg |
931.00 USD | 2021-06-08 | |
| Alichem | A026002605-1g |
2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile |
1361705-74-9 | 97% | 1g |
1,814.40 USD | 2021-06-08 |
2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-Amino-3-(3,5-dichlorophenyl)isonicotinonitrile
2-Amino-3-(3,5-Dichlorophenyl)Isonicotinonitrile
The compound 2-Amino-3-(3,5-Dichlorophenyl)Isonicotinonitrile, identified by the CAS number 1361705-74-9, is a highly specialized organic chemical with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes an amino group attached to an isonicotinonitrile moiety and a 3,5-dichlorophenyl substituent. The combination of these functional groups imparts distinctive chemical properties that make it valuable in research and development.
Recent studies have highlighted the potential of 2-Amino-3-(3,5-Dichlorophenyl)Isonicotinonitrile in the field of pharmacology. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel drug candidates. The compound's ability to undergo various chemical transformations has been leveraged to create derivatives with enhanced pharmacokinetic profiles, making it a promising tool in drug discovery.
In terms of synthesis, the preparation of 2-Amino-3-(3,5-Dichlorophenyl)Isonicotinonitrile involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound, ensuring its suitability for high-quality applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for its production.
The structural features of 2-Amino-3-(3,5-Dichlorophenyl)Isonicotinonitrile make it an ideal candidate for various analytical techniques. For instance, its distinct UV absorption properties have been utilized in spectroscopic studies to investigate molecular interactions and conformational changes. Additionally, its stability under certain reaction conditions has made it a preferred choice for use in catalytic processes.
In conclusion, 2-Amino-3-(3,5-Dichlorophenyl)Isonicotinonitrile (CAS No. 1361705-74-9) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and adaptability to modern synthetic methods continue to drive innovative research and development efforts.
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